(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole (+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
Brand Name: Vulcanchem
CAS No.: 101968-72-3
VCID: VC0034394
InChI: InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20-,21+/m1/s1
SMILES: CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
Molecular Formula: C21H24N2S
Molecular Weight: 336.5 g/mol

(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole

CAS No.: 101968-72-3

Main Products

VCID: VC0034394

Molecular Formula: C21H24N2S

Molecular Weight: 336.5 g/mol

(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole - 101968-72-3

CAS No. 101968-72-3
Product Name (+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
Molecular Formula C21H24N2S
Molecular Weight 336.5 g/mol
IUPAC Name 3-[(1S,2R,3R,6S)-3-ethenyl-2-isothiocyanato-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole
Standard InChI InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20-,21+/m1/s1
Standard InChIKey PPHWDUZMWNUINO-QAJUQPOASA-N
Isomeric SMILES CC(=C)[C@H]1CC[C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
SMILES CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
Canonical SMILES CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
PubChem Compound 14157132
Last Modified Nov 11 2021
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